Cas no 2680673-47-4 (tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate)

Tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate is a fluorinated and iodinated carbamate derivative used as a versatile intermediate in organic synthesis. Its key structural features—the tert-butyloxycarbonyl (Boc) protecting group, difluoro substitution, and iodine moiety—make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The Boc group offers stability and selective deprotection, while the iodine enables further functionalization via cross-coupling reactions. The difluoro substitution enhances electronic and steric properties, influencing reactivity and binding interactions. This compound is particularly useful in palladium-catalyzed transformations, such as Suzuki or Sonogashira couplings, facilitating the synthesis of fluorinated aromatic scaffolds with precision.
tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate structure
2680673-47-4 structure
Product Name:tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate
CAS No:2680673-47-4
MF:C11H12F2INO2
MW:355.119762420654
CID:5621269
PubChem ID:165932425
Update Time:2025-05-25

tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28299092
    • tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate
    • 2680673-47-4
    • Inchi: 1S/C11H12F2INO2/c1-11(2,3)17-10(16)15-9-5-7(13)6(12)4-8(9)14/h4-5H,1-3H3,(H,15,16)
    • InChI Key: LHHKPLNBWYPQNH-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=CC=1NC(=O)OC(C)(C)C)F)F

Computed Properties

  • Exact Mass: 354.98808g/mol
  • Monoisotopic Mass: 354.98808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.3Ų

tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate Pricemore >>

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Additional information on tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate

tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate, identified by the CAS number 2680673-47-4, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the latest research findings and applications of this compound, providing a comprehensive understanding of its significance in modern science and industry.

The molecular structure of tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate is characterized by a carbamate group attached to a substituted phenyl ring. The phenyl ring is further substituted with fluorine atoms at the 4 and 5 positions and an iodine atom at the 2 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pesticides and herbicides, where its ability to inhibit specific enzymes in pests has shown promising results. Additionally, this compound has been investigated for its potential in drug discovery, particularly in targeting specific receptors involved in neurological disorders.

In the field of materials science, tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate has been utilized as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of high-performance materials with enhanced mechanical and thermal properties. This application underscores the compound's importance in advancing material innovation.

The synthesis of tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of its synthesis, making it more accessible for large-scale production. These developments have further cemented its role as a valuable intermediate in various industrial processes.

In terms of safety and environmental impact, studies have been conducted to assess the toxicity and biodegradability of tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate. While preliminary findings suggest that it poses minimal risk under controlled conditions, ongoing research is focused on optimizing its use to minimize environmental footprint.

In conclusion, tert-butyl N-(4,5-difluoro-2-iodophenyl)carbamate stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple industries. With continued research and development, this compound is poised to play an even greater role in advancing scientific and technological frontiers.

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